1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate

• IUPAC Name: 1-[(2-bromophenyl)methyl]-4-[(3-fluorophenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C18H20BrFN2.C2H2O4/c19-18-7-2-1-5-16(18)14-22-10-8-21(9-11-22)13-15-4-3-6-17(20)12-15;3-1(4)2(5)6/h1-7,12H,8-11,13-14H2;(H,3,4)(H,5,6)
• InChI Key: LGKCCKAGTJHLNC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)CC3=CC=CC=C3Br.C(=O)(C(=O)O)O
• Molecular Formula: C20H22BrFN2O4
• Molecular Weight: 453.3 g/mol

Description

1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate, also known as BBP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BBP is known to possess a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate is not fully understood. However, it is believed to exert its biological effects by modulating the activity of various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has also been shown to interact with various receptors, including 5-HT1A, 5-HT2A, and D2 receptors, which are involved in the regulation of mood, anxiety, and psychosis.
Biochemical and Physiological Effects:
1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has been shown to have a wide range of biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine, in the brain. 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has also been shown to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6, in the blood, indicating its potential anti-inflammatory effects. Additionally, 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has been found to have analgesic effects, which may be due to its ability to modulate the activity of pain-sensing neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate is its relatively simple synthesis method, which makes it easy to produce in large quantities. Additionally, 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has been extensively studied for its potential applications in the field of medicinal chemistry, making it a well-characterized compound. However, one of the limitations of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate is its potential toxicity, which may limit its use in certain applications. Additionally, the exact mechanism of action of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for the study of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate. One potential direction is to investigate its potential use as a radioligand in PET imaging studies. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate and to optimize its use in various applications. Finally, the potential toxicity of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate should be further investigated to ensure its safety for use in humans.

Synthesis Methods

1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate can be synthesized by reacting 2-bromobenzylamine with 3-fluorobenzylpiperazine in the presence of a suitable catalyst. The resulting product is then treated with oxalic acid to obtain 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate. The synthesis of 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate is a relatively simple process and can be easily scaled up for large-scale production.

Scientific Research Applications

1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has also been shown to have potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation. Additionally, 1-(2-bromobenzyl)-4-(3-fluorobenzyl)piperazine oxalate has been investigated for its potential use as a radioligand in positron emission tomography (PET) imaging studies.